ethyl 2-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[2-(3,5-dimethylpyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1-yl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C24H29N5O4S/c1-5-16-12-20(31)28(24(25-16)29-15(4)11-14(3)27-29)13-19(30)26-22-21(23(32)33-6-2)17-9-7-8-10-18(17)34-22/h11-12H,5-10,13H2,1-4H3,(H,26,30)
• InChI Key: SXDYVDMDFSRJCI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OCC
• Molecular Formula: C24H29N5O4S
• Molecular Weight: 483.6 g/mol
• CAS No.: 1019105-93-1

Description

Ethyl 2-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H29N5O4S and its molecular weight is 483.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Polyfunctional Derivatives

The chemical structure of ethyl 2-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate provides a versatile foundation for synthesizing a wide range of heterocyclic compounds. Research has demonstrated its reactivity towards the creation of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, showcasing the chemical's adaptability in generating diverse heterocycles critical for pharmaceutical development (Mohareb et al., 2004).

Anticancer Activity

One significant application of this chemical involves its role in synthesizing novel heterocycles that have been evaluated for their anticancer activity. For instance, derivatives synthesized from ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have shown potent activity against colon HCT-116 human cancer cell lines, indicating the potential for developing new anticancer therapeutics (Abdel-Motaal et al., 2020).

Antitumor Evaluation

Further expanding on its anticancer application, the compound has been utilized in the synthesis of heterocyclic compounds that underwent antitumor evaluations. Several synthesized derivatives demonstrated high inhibitory effects on breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cell lines during in vitro screenings. These findings underscore the compound's utility in generating chemotherapeutic agents with diverse heterocyclic structures (Shams et al., 2010).

Synthesis of Heterocycles with Therapeutic Potentials

The ability of this compound to act as a precursor in synthesizing a variety of heterocyclic compounds paves the way for discovering new drugs. These heterocycles, including thienopyrimidines and thiazoles, have been explored for their therapeutic potentials, especially in oncology and inflammation treatments, demonstrating the compound's significance in drug discovery and development processes (Gad et al., 2020).